molecular formula C19H20FN7O2 B5987352 (4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone

(4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone

Cat. No.: B5987352
M. Wt: 397.4 g/mol
InChI Key: RKEYCZFJDFVJFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone" is a structurally complex molecule featuring a 1,3,5-triazine core substituted with amino and 4-fluoroanilino groups. A piperazino-methyl linkage connects the triazine moiety to a furyl methanone group. The 4-fluoroanilino group may enhance lipophilicity and target binding, while the furyl methanone could contribute to metabolic stability or solubility .

Properties

IUPAC Name

[4-[[4-amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl]piperazin-1-yl]-(furan-2-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20FN7O2/c20-13-3-5-14(6-4-13)22-19-24-16(23-18(21)25-19)12-26-7-9-27(10-8-26)17(28)15-2-1-11-29-15/h1-6,11H,7-10,12H2,(H3,21,22,23,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RKEYCZFJDFVJFJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=NC(=NC(=N2)NC3=CC=C(C=C3)F)N)C(=O)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20FN7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone typically involves multiple steps:

    Formation of the Triazine Ring: The triazine ring can be synthesized through the cyclization of appropriate precursors under controlled conditions.

    Introduction of the Fluoroanilino Group: This step involves the substitution reaction where a fluoroaniline derivative is introduced to the triazine ring.

    Attachment of the Piperazine Moiety: The piperazine group is then attached to the triazine ring through a nucleophilic substitution reaction.

    Incorporation of the Furan Ring: Finally, the furan ring is introduced via a coupling reaction, completing the synthesis of the compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of various oxidized derivatives.

    Reduction: Reduction reactions can occur at the triazine ring, potentially altering its electronic properties.

    Substitution: The compound can participate in substitution reactions, especially at the amino and fluoroanilino groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

    Substitution: Conditions for substitution reactions often involve the use of catalysts and solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring may yield furanones, while reduction of the triazine ring could produce dihydrotriazines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate in organic synthesis.

Biology

In biological research, the compound may serve as a probe to study enzyme interactions and receptor binding due to its multiple functional groups.

Medicine

Medically, the compound could be investigated for its potential as a therapeutic agent. Its structural features suggest it may interact with biological targets such as enzymes or receptors, making it a candidate for drug development.

Industry

Industrially, the compound could be used in the development of new materials with specific properties, such as polymers or coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of (4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone involves its interaction with molecular targets such as enzymes or receptors. The triazine ring can participate in hydrogen bonding and π-π interactions, while the piperazine and furan rings may enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Key Structural Analogues

The compound shares structural motifs with several classes of molecules:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Functional Groups Biological Relevance Reference
Target Compound C₂₁H₂₂FN₇O₂* ~447.45 1,3,5-Triazine, 4-fluoroanilino, piperazino-methyl, furyl methanone Hypothesized kinase inhibitor or covalent binder
6-Amino-4-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-3,4-dihydro-1,3,5-triazin-2(1H)-one C₁₄H₂₀N₆O 288.35 Triazinone, methylpiperazino-methyl, phenyl Antimicrobial or enzyme modulation
2-(4-BENZHYDRYLPIPERAZINO)-1-(4-FLUOROPHENYL)-1-ETHANONE O-METHYLOXIME C₂₆H₂₈FN₃O 417.50 Piperazino, fluorophenyl, oxime Potential CNS activity (structural analogy)
4-(4-Methylpiperazino)aniline C₁₁H₁₇N₃ 191.27 Piperazino, aniline Intermediate in drug synthesis

*Calculated based on structural formula.

Substituent-Driven Differences

  • Triazine vs. Triazinone: The target compound’s 1,3,5-triazine core differs from the triazinone (with a carbonyl group) in the analogue from .
  • Fluoroanilino vs.
  • Furyl Methanone vs.

Computational and Experimental Comparison Metrics

Graph-Based Structural Similarity

The compound’s graph representation (atoms as nodes, bonds as edges) aligns with computational methods for chemical similarity analysis. Using Tanimoto coefficients (Tc) for MACCS or ECFP4 fingerprints, the target compound would likely exhibit moderate similarity (Tc ~0.4–0.6) to triazinone and piperazino-containing analogues, reflecting shared substructures like the triazine ring and piperazino linker .

Electrophilicity and Metabolic Stability

In glutathione (GSH) conjugation assays (), the furyl methanone and 4-fluoroanilino groups may reduce electrophilicity compared to analogues with electron-deficient aromatic systems. For example, compounds with nitro or chloro substituents typically show higher GSH reactivity, whereas the target compound’s fluorine and furan substituents might confer slower conjugation rates, enhancing metabolic stability .

Research Findings and Implications

  • Synthetic Feasibility: The piperazino-methyl linkage is synthetically accessible via reductive amination or nucleophilic substitution, as demonstrated in for analogous triazinones .
  • Patent Considerations: Structural similarity analyses () would require distinguishing the target compound’s unique combination of fluoroanilino and furyl methanone groups from prior art, emphasizing non-obviousness in patent applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.